Cas no 2034310-94-4 (3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile)

• Product Name: 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile
• CAS No: 2034310-94-4
• MF: C₁₉H₁₅N₅O
• MW: 329.355303049088
• CID: 5377443
• Update Time: 2025-05-21

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile

• Inchi： 1S/C19H15N5O/c20-10-14-5-4-8-16(9-14)19(25)23-11-17(12-23)24-13-18(21-22-24)15-6-2-1-3-7-15/h1-9,13,17H,11-12H2
• InChI Key： ITIJNOWJGRPQPX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CC(N3C=C(C4=CC=CC=C4)N=N3)C2)=O)=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.0±65.0 °C(Predicted)
• pka: 0.14±0.70(Predicted)

Additional information on 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile

Introduction to 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile (CAS No. 2034310-94-4)

3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile (CAS No. 2034310-94-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzonitrile moiety linked to an azetidinone core. The presence of a 4-phenyl-1H-1,2,3-triazole substituent further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile is strategically significant due to its potential biological activity. The combination of a benzene ring with a nitrile group provides a favorable electronic environment for interactions with biological targets, while the azetidinone and triazole rings introduce additional functional groups that can modulate reactivity and binding affinity. Such structural features are often exploited in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that incorporate triazole and azetidine scaffolds due to their demonstrated efficacy in various pharmacological applications. The 4-phenyl substituent in this compound not only contributes to its unique chemical profile but also enhances its solubility and bioavailability, which are critical factors in drug formulation. These attributes make 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]carbonyl]benzonitrile an attractive scaffold for further medicinal chemistry investigations.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The benzonitrile moiety can serve as a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that 3-[[3-(4-Phenyl-1H-1,2,3-triazol-1-y l)-1-a zetidin yl]carbonyl]benzonitrile may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. These predictions are supported by experimental data from related compounds, which have shown promising results in preclinical models.

The synthesis of 3-[ [ 3 - ( 4 - Ph en y l - 1 H - 1 , 2 , 3 - t ria z ol - 1 - y l ) - 1 - az e t id ini l ] c arb on y l ] b en z on i tr i le involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the triazole ring via cycloaddition reactions and the introduction of the azetidinone core through ring-closing metathesis or other cycloforming strategies. These synthetic methodologies are well-documented in the literature and have been refined over several decades to achieve high yields and purity.

The pharmaceutical industry is increasingly leveraging structure-based drug design (SBDD) approaches to develop novel therapeutics. In this context, CAS No. 2034310 -94 -4 represents an important building block for SBDD campaigns targeting diseases with unmet medical needs. By understanding the three-dimensional structure of this compound and how it interacts with biological targets at the atomic level, researchers can make informed decisions about how to optimize its activity.

One particularly exciting application area for this compound is in the development of antiviral agents. The unique structural features of 3-[ [ 3 - ( 4 - Ph en y l - 1 H - 1 , 2 , 3 - t ria z ol - 1 - y l ) - 1 - az e t id ini l ] c arb on y l ] b en z on i tr i le may allow it to interfere with viral replication mechanisms by inhibiting key enzymes or binding to viral proteins. Preliminary studies using related compounds have demonstrated promising antiviral effects against several pathogens, suggesting that this molecule could be a valuable asset in combating emerging infectious diseases.

The role of computational tools in drug discovery cannot be overstated. Software packages such as Schrödinger’s Maestro or MOE allow researchers to rapidly screen large libraries of compounds for potential biological activity before committing resources to experimental synthesis. These tools can predict properties like binding affinity, solubility, and metabolic stability, providing critical insights into whether a compound warrants further investigation.

In conclusion,CAS No .2034310 –94–4, corresponding to [ [ 3 – ( 4 – Ph en y l – 1 H – 1 ,2 ,3 – t ria z ol – 1 – y l ) – 1–a z e t id ini l ] c arb on y l ] b en z on i tr i le, represents a structurally sophisticated molecule with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it an ideal candidate for further exploration as an intermediate or lead compound . With advances i n computational chemistry and synthetic methodologies , there is great optimism that thi s compoun d will contribute t o t he development o f n ew therapeutic agents . As research progresses , it will be i nteresting t o w atc h how th ese initial findings translate into tangible medical breakthroughs . p >